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Compound Name: Undecylprodigiosin hydrochloride

Cat. No.: B15564955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Undecylprodigiosin hydrochloride, a member of the prodiginine family of natural red

pigments, is a promising bioactive compound produced by various microorganisms, most

notably Streptomyces species.[1] It has garnered significant scientific interest due to its broad

spectrum of biological activities, including potent antibacterial, antifungal, and antimalarial

properties.[1][2] This document provides detailed application notes and standardized protocols

for the use of undecylprodigiosin hydrochloride in antimicrobial susceptibility testing,

intended to guide researchers, scientists, and drug development professionals in evaluating its

efficacy as a potential therapeutic agent. The information compiled herein includes quantitative

antimicrobial data, comprehensive experimental methodologies, and visual workflows to

facilitate a thorough understanding of its application.

Quantitative Antimicrobial Data
The antimicrobial activity of undecylprodigiosin and its close analog, prodigiosin, has been

evaluated against a range of pathogenic microorganisms. The following tables summarize the

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

values, as well as zone of inhibition data, to provide a comparative overview of its efficacy.
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Table 1: Minimum Inhibitory Concentration (MIC) of Undecylprodigiosin and Prodigiosin against

Bacteria

Compound/Analog Bacterial Strain MIC (µg/mL)

Prodigiosin
Staphylococcus aureus

(MSSA)
0.25[1]

Prodigiosin
Staphylococcus aureus

(MRSA)
0.25[1]

Prodigiosin
Staphylococcus aureus

(Multiple Isolates)
2.5 - 5.0[1]

Undecylprodigiosin
Multidrug-Resistant Bacterial

Strains
0.5 - 4.0

Undecylprodigiosin Bacillus species 50

Undecylprodigiosin Micrococcus species 50

Prodigiosin Enterococcus faecalis 3.9[1]

Note: MIC values can vary depending on the specific strain, testing methodology, and purity of

the compound.[1]

Table 2: Minimum Inhibitory and Bactericidal Concentrations (MIC/MBC) of Prodigiosin against

Selected Pathogens
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Bacterial Strain MIC (µg/mL) MBC (µg/mL)

Escherichia coli 15.62 31.25

Staphylococcus aureus 15.62 15.62

Listeria monocytogenes ATCC-

3193
15.62 31.25

Pseudomonas aeruginosa

ATCC-9027
3.9 7.81

Salmonella enterica ATCC-

10708
15.62 15.62

Table 3: Antifungal Activity of Undecylprodigiosin

Fungal Strain MIC (µg/mL)

Candida albicans 100 - 200

Mechanism of Action
The antibacterial action of undecylprodigiosin and other prodigiosins is multifaceted, primarily

targeting the bacterial cell envelope.[1] Studies on the related compound prodigiosin suggest a

multi-targeted approach that disrupts fundamental cellular processes. Proposed mechanisms

include the disruption of the plasma membrane, interference with the cell cycle, DNA cleavage,

alteration of intracellular pH, and the generation of reactive oxygen species (ROS).[3] In Gram-

positive bacteria, a key mechanism involves the disruption of the bacterial cell envelope,

leading to the leakage of essential cellular components and ultimately cell death.[1] While the

direct signaling pathways in bacteria are still under investigation, its ability to induce

programmed cell death in eukaryotic cells highlights its potent cytotoxic capabilities.[3]
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Proposed Antibacterial Mechanism of Undecylprodigiosin
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Workflow for MIC Determination
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Workflow for Disk Diffusion Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-in-antimicrobial-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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